Cas no 39515-47-4 (a-Hydroxy-3-phenoxybenzeneacetonitrile (>90%))

a-Hydroxy-3-phenoxybenzeneacetonitrile (>90%) Properties

Names and Identifiers

• 2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile
• m-Phenoxybenzaldehyde cyanohydrin
• alpha-Hydroxy-m-phenoxyphenylacetonitrile
• (3-Phenoxyphenyl)glycolonitrile
• Hydroxy(3-phenoxyphenyl)acetonitrile
• alpha-Cyano-3-phenoxybenzyl alcohol
• alpha-Cyano-m-phenoxybenzyl alcohol
• 3-Phenoxy-alpha-cyanobenzyl alcohol
• (RS)-alpha-Cyano-3-phenoxybenzyl alcohol
• Hydroxy-(3-phenoxyphenyl)acetonitrile
• Hydroxy(3-phenoxyphenyl)acetonitrile #
• Alpha-Hydroxy-3-phenoxybenzeneacetonitrile (>90%)
• Benzeneacetonitrile, alpha-hydroxy-3-phenoxy-, (S)-
• FT-0605327
• Benzeneacetonitrile, alpha-hydroxy-3-phenoxy-, (alphaS)-
• 2-oxidanyl-2-(3-phenoxyphenyl)ethanenitrile
• FT-0616312
• BCP26330
• AS-38226
• W-105838
• alpha-Hydroxy-3-phenoxybenzeneacetonitrile (alphaS)-
• SCHEMBL192456
• Benzeneacetonitrile, alpha-hydroxy-3-phenoxy-
• A824596
• AKOS005831715
• (S)-(-)-alpha-Cyano-3-phenoxybenzyl alcohol
• (+/-)-alpha-cyano-3-phenoxybenzyl alcohol
• EC 441-070-6
• NS00056384
• A829021
• Benzeneacetonitrile, .alpha.-hydroxy-3-phenoxy-
• 52315-06-7
• alpha-hydroxy-3-phenoxy-benzeneacetonitrile
• 3-Phenoxybenzaldehydecyanohydrin
• MFCD00001861
• (RS)alpha-cyano-3-phenoxy-benzyl alcohol
• FT-0616311
• 3-Phenoxybenzaldehyde cyanohydrin
• EINECS 254-486-6
• (+)-alpha-cyano-3-phenoxybenzyl alcohol
• alpha-Hydroxy-3-phenoxybenzeneacetonitrile
• alpha-cyano-3-phenoxy-benzyl alcohol
• 3-Phenoxymandelonitrile
• EINECS 257-841-3
• DTXSID00885773
• CS-0171407
• 39515-47-4
• Benzeneacetonitrile, .alpha.-hydroxy-3-phenoxy-, (.+/-.)-
• (S)-alpha-hydroxy-3-phenoxy-benzeneacetonitrile
• (cyano)(3-phenoxyphenyl)methanol
• (S)-alpha-Hydroxy-3-phenoxybenzeneacetonitrile
• +Expand

• MDL： MFCD00001861
• InChIKey： GXUQMKBQDGPMKZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO2/c15-10-14(16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14,16H
• SMILES： C1=CC=C(C=C1)OC2=CC=CC(=C2)C(C#N)O

Computed Properties

• Exact Mass: 225.07903
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.078978594g/mol
• Heavy Atom Count: 17
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.25
• Melting Point: 79 ºC (ethanol )
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Solubility: Not available
• Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),